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4-[(4-
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CAS No.: 364623-84-7

Cat. No.: B455584

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist
This guide provides a comprehensive overview of the chemical and physical properties of 4-[(4-
Bromophenoxy)methyl]benzoic acid, a molecule of significant interest in the fields of

medicinal chemistry and materials science. This document moves beyond a simple recitation of

facts to offer insights into its synthesis, reactivity, and potential applications, grounded in

established chemical principles.

Core Molecular Attributes
4-[(4-Bromophenoxy)methyl]benzoic acid is a bifunctional organic compound characterized

by a benzoic acid moiety linked to a bromophenoxy group through a methylene ether bridge.

This unique structural arrangement imparts a specific set of physicochemical properties that

make it a valuable intermediate in the synthesis of more complex molecules.
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Table 1: Fundamental Properties of 4-[(4-Bromophenoxy)methyl]benzoic acid and a

Positional Isomer

Property
4-[(4-
Bromophenoxy)methyl]be
nzoic acid

3-[(4-
Bromophenoxy)methyl]be
nzoic acid (Isomer)

CAS Number 364623-84-7 855749-65-4[1]

Molecular Formula C₁₄H₁₁BrO₃ C₁₄H₁₁BrO₃[1]

Molecular Weight 307.14 g/mol 307.14 g/mol [1]

Computed XLogP3 Data not available 3.8[1]

Computed Topological Polar

Surface Area
Data not available 46.5 Å²[1]

Computed Heavy Atom Count Data not available 18[1]

Computed Rotatable Bond

Count
Data not available 4[1]

Note: Experimental data for the target compound is limited. Data for the 3-positional isomer

from PubChem is provided for estimation purposes, as these values are expected to be very

similar due to the conserved molecular formula and functional groups.

Synthesis and Mechanistic Considerations
The synthesis of 4-[(4-Bromophenoxy)methyl]benzoic acid can be logically approached

through a two-step process, beginning with the selective modification of a readily available

starting material, followed by the crucial ether linkage formation.

Step 1: Synthesis of 4-(Bromomethyl)benzoic acid
The initial and critical step is the benzylic bromination of 4-methylbenzoic acid (p-toluic acid).

This reaction proceeds via a free radical mechanism. The choice of N-Bromosuccinimide (NBS)

as the brominating agent is strategic; it provides a low, constant concentration of bromine in the

reaction mixture, which favors the desired benzylic substitution over electrophilic aromatic
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substitution on the benzene ring. A radical initiator, such as benzoyl peroxide, is required to

initiate the reaction.[2]

Experimental Protocol: Radical Bromination of 4-Methylbenzoic Acid[2]

Reaction Setup: In a round-bottomed flask equipped with a reflux condenser and a magnetic

stirrer, combine 4-methylbenzoic acid, N-bromosuccinimide (1.1 equivalents), and a catalytic

amount of benzoyl peroxide in a suitable solvent like carbon tetrachloride or chlorobenzene.

[2]

Reaction Execution: Heat the mixture to reflux with continuous stirring. The reaction progress

can be monitored by thin-layer chromatography (TLC).

Work-up and Isolation: Upon completion, cool the reaction mixture to room temperature and

then in an ice bath to precipitate the product.[2]

Purification: Filter the crude product and wash with a non-polar solvent like hexane to

remove byproducts. Further purification can be achieved by recrystallization.[2]

Diagram 1: Synthesis of 4-(Bromomethyl)benzoic acid

4-Methylbenzoic acid

4-(Bromomethyl)benzoic acid

N-Bromosuccinimide (NBS) Benzoyl Peroxide (Initiator) Chlorobenzene, Reflux

Click to download full resolution via product page

Caption: Reaction scheme for the synthesis of the key intermediate.

Step 2: Williamson Ether Synthesis
With the activated benzylic bromide in hand, the formation of the ether linkage with 4-

bromophenol is achieved via the Williamson ether synthesis.[3][4] This reaction is a classic

example of an SN2 reaction, where the phenoxide ion, a potent nucleophile, displaces the
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bromide leaving group.[3] The generation of the phenoxide is typically accomplished by treating

4-bromophenol with a strong base, such as sodium hydroxide or potassium carbonate.

Experimental Protocol: Williamson Ether Synthesis[5]

Phenoxide Formation: In a suitable solvent such as acetone or DMF, treat 4-bromophenol

with an equimolar amount of a base like potassium carbonate. Stir the mixture at room

temperature to ensure complete formation of the potassium 4-bromophenoxide.

Ether Formation: To the phenoxide solution, add 4-(bromomethyl)benzoic acid. Heat the

reaction mixture to reflux and monitor its progress by TLC.

Work-up and Isolation: After the reaction is complete, cool the mixture and remove the

solvent under reduced pressure. Dissolve the residue in water and acidify with a dilute acid

(e.g., HCl) to precipitate the carboxylic acid product.

Purification: Collect the crude 4-[(4-Bromophenoxy)methyl]benzoic acid by filtration, wash

with water, and dry. Recrystallization from a suitable solvent system (e.g., ethanol/water) can

be employed for further purification.

Diagram 2: Williamson Ether Synthesis Workflow

Reactants Process

4-Bromophenol Base (e.g., K₂CO₃)

4-(Bromomethyl)benzoic acid

Heating (Reflux)Solvent (e.g., DMF) 4-[(4-Bromophenoxy)methyl]benzoic acid
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Caption: Workflow for the Williamson ether synthesis step.

Spectroscopic Characterization

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.masterorganicchemistry.com/2014/10/24/the-williamson-ether-synthesis/
https://cactus.utahtech.edu/smblack/chemlabs/Williamson_Ether_Synthesis.pdf
https://www.benchchem.com/product/b455584/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-4-bromophenoxy-methyl-benzoic-acid
https://www.benchchem.com/product/b455584/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-4-4-bromophenoxy-methyl-benzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b455584?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


While specific spectra for 4-[(4-Bromophenoxy)methyl]benzoic acid are not readily available

in public databases, its structure can be unequivocally confirmed using a combination of

spectroscopic techniques. Below are the expected characteristic signals based on the analysis

of its constituent functional groups and related compounds.

Table 2: Predicted Spectroscopic Data for 4-[(4-Bromophenoxy)methyl]benzoic acid

Technique Expected Key Features

¹H NMR

- A singlet for the methylene protons (-O-CH₂-

Ar) around 5.0-5.5 ppm. - A broad singlet for the

carboxylic acid proton (>10 ppm). - Aromatic

protons exhibiting characteristic splitting

patterns for para-substituted rings.

¹³C NMR

- A signal for the methylene carbon (-O-CH₂-Ar)

around 60-70 ppm. - A signal for the carboxylic

acid carbon around 165-175 ppm. - Multiple

signals in the aromatic region (110-160 ppm).

IR Spectroscopy

- A broad O-H stretch from the carboxylic acid

(2500-3300 cm⁻¹). - A strong C=O stretch from

the carboxylic acid (1680-1710 cm⁻¹). - C-O-C

stretching vibrations for the ether linkage (1200-

1300 cm⁻¹ and 1000-1100 cm⁻¹). - C-Br stretch

in the fingerprint region.

Mass Spectrometry

- A molecular ion peak (M⁺) corresponding to

the molecular weight. - A characteristic M+2

peak of nearly equal intensity due to the

presence of the bromine isotope (⁷⁹Br and ⁸¹Br).

- Fragmentation patterns corresponding to the

loss of COOH, and cleavage of the ether bond.

Reactivity and Potential Applications
The dual functionality of 4-[(4-Bromophenoxy)methyl]benzoic acid makes it a versatile

building block in organic synthesis.
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Carboxylic Acid Group: The carboxylic acid moiety can undergo standard transformations

such as esterification, amidation, and reduction to an alcohol. These reactions allow for the

introduction of diverse functional groups and the construction of larger molecular scaffolds.

Bromophenyl Group: The bromine atom on the phenoxy ring is a key functional group for

cross-coupling reactions, such as Suzuki, Heck, and Buchwald-Hartwig aminations. These

powerful carbon-carbon and carbon-nitrogen bond-forming reactions enable the synthesis of

complex biaryl and arylamine structures, which are prevalent in many pharmaceutical

agents.

Given these reactive handles, 4-[(4-Bromophenoxy)methyl]benzoic acid is a valuable

intermediate for the synthesis of:

Pharmaceuticals: It serves as a scaffold for the development of novel anti-inflammatory and

analgesic drugs.[6]

Polymers: It can be used as a monomer or a building block in the production of specialty

polymers, contributing to enhanced thermal and mechanical properties.[6]

Safety and Handling
As a brominated organic acid, 4-[(4-Bromophenoxy)methyl]benzoic acid should be handled

with appropriate safety precautions in a well-ventilated laboratory fume hood.

Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves, and

a lab coat.

Handling: Avoid inhalation of dust and contact with skin and eyes.

Storage: Store in a cool, dry place away from incompatible materials such as strong

oxidizing agents and bases.

Conclusion
4-[(4-Bromophenoxy)methyl]benzoic acid is a strategically designed molecule with

significant potential as a synthetic intermediate. Its chemical properties, governed by the

interplay of the carboxylic acid and bromophenoxy functionalities, offer a rich landscape for
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chemical transformations. A thorough understanding of its synthesis, characterization, and

reactivity is paramount for researchers aiming to leverage this compound in the development of

novel pharmaceuticals and advanced materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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